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Efficacy Data from Clinical and Preclinical Studies

Evidence from recent clinical trials and case reports supports elorofim's potential as a treatment for invasive

infections caused by resistant molds.

Clinical Trial Outcomes

A pivotal phase 2b study evaluated olorofim in patients with invasive fungal diseases and limited treatment

options. The results for infections caused by L. prolificans and Scedosporium spp. were promising [1] [2].

Global Response at Global Response at All-Cause Mortality at
Pathogen
Day 42 Day 84 Day 84
Lomentospora 42.3% (11/26) [3] 73.1% (19/26) [3] 11.5% (3/26) [3]
prolificans (n=26)
Scedosporium spp. Information not Information not Information not
(n=22) specified in search specified in search specified in search
results results results
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Global Response at Global Response at All-Cause Mortality at
Pathogen

Day 42 Day 84 Day 84
Overall Trial 28.7% (58/202) [2] 27.2% (55/202) [2] 16.3% (33/202) [2]

Population (n=202)

> Note on Response Criteria: In the phase 2b trial, "global response" was a composite of clinical,
radiological, and mycological outcomes. When "stable disease" was classified as a success, the response

rates for L. prolificans infections were 76.9% at day 42 and 73.1% at day 84 [3].

Supporting Case Report Evidence

¢ Successful Treatment in a Child: An 8-year-old immunocompetent child with L. prolificans knee
tendonitis, synovitis, and osteomyelitis was successfully treated with olorofim after failing
conventional therapy. The infection had not recurred two years after diagnosis [4] [3].

¢ Management of Disseminated Infection: A 56-year-old female with disseminated L. prolificans
infection (involving blood, spine, lungs, and other organs) showed improvement after 6 months of
olorofim monotherapy, following the failure of combination antifungal therapy and surgery [3].

In Vitro Susceptibility and Resistance Data

Quantitative laboratory data confirms olorefim's potent activity against resistant pathogens at the cellular

level.
Antifungal Typical MIC/IMEC against *L. . . .
o Typical MIC against Scedosporium spp.
Agent prolificans*
Olorofim Low MIC (e.g., 0.06 pyg/mL in a Low MIC (Mode MIC: 0.03 pug/mL for S.

clinical case [3]) apiospermum complex) [5]
Voriconazole High MIC (Intrinsic resistance) [5]  Variable / High MIC [5]

Amphotericin High MIC (Intrinsic resistance) [5] High MIC [5]
B
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Antifungal Typical MICIMEC against *L. . . .
. Typical MIC against Scedosporium spp.
Agent prolificans*
Terbinafine Information not specified in search  Information not specified in search results
results

> Note: MIC stands for Minimum Inhibitory Concentration. A lower MIC value indicates greater potency of

the drug against the pathogen.

Experimental Protocols for Key Studies

For researchers aiming to replicate or build upon these findings, the methodologies from key studies are

outlined below.

In Vitro Susceptibility Testing [5]

e Objective: To determine the Minimum Inhibitory Concentration (MIC) of olorofim and comparator
antifungals against clinical isolates of Scedosporium spp. and L. prolificans.
¢ Methodology:

o Isolate Identification: Confirm species-level identification using DNA sequencing of the ITS
and B-tubulin genes.

o Antifungal Agents: Prepare stock solutions of olorofim and comparator drugs.

o Broth Microdilution: Perform susceptibility testing according to the standard reference method
(CLSI M38). Briefly, prepare serial two-fold dilutions of the antifungal in a liquid medium,
inoculate with a standardized conidial suspension, and incubate.

o Endpoint Reading: The MIC for olorofim is recorded as the lowest concentration that
produces 100% visual inhibition of fungal growth compared to the drug-free control.

¢ Data Analysis: Calculate modal MICs and MIC ranges for each species.

Phase 2b Clinical Trial Design [1] [2]

¢ Objective: To evaluate the efficacy and safety of olorofim in patients with invasive fungal diseases
who have few or no alternative therapeutic options.
¢ Study Design: Single-arm, open-label, multicenter trial.
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e Participants: Patients aged =16 years with proven invasive fungal disease or probable invasive
pulmonary aspergillosis, refractory to or intolerant of standard therapies.
¢ Intervention:
o Dosing: Oral olorofim. Initial loading dose (150 mg twice on day 1), followed by a fixed
maintenance dose (90 mg twice daily) for up to 84 days in the main treatment phase. Extended

therapy was available if needed.
¢ Primary Endpoint: Global response (composite of clinical, radiological, and mycological response) at
Day 42, adjudicated by a Data Review Committee.
o Safety Assessment: Monitor and record adverse events, with specific attention to liver enzyme
elevations.

Olorofim's Mechanism of Action

Olorofim's unique mechanism disrupts a fundamental biochemical pathway in fungi. The diagram below

illustrates this targeted process.
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This novel mechanism explains the lack of cross-resistance with existing antifungal classes like azoles and

polyenes [6].

Based on the current evidence, olorofim is a highly promising therapeutic option for invasive infections

caused by Lomentospora prolificans and Scedosporium species. Its development addresses a critical unmet

need in medical mycology.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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